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Compound of Interest

Compound Name: Salicyluric Acid

Cat. No.: B018661 Get Quote

Absence of specific safety data for Salicyluric Acid necessitates reliance on guidance for the

closely related compound, Salicylic Acid. Researchers and laboratory personnel should handle

Salicyluric Acid with the precautions outlined for Salicylic Acid, as detailed below.

This guide provides essential safety and logistical information for handling Salicyluric Acid in

a laboratory setting. Given the lack of a specific Safety Data Sheet (SDS) for Salicyluric Acid,

the following procedures are based on the well-documented safety profile of its parent

compound, Salicylic Acid. Professionals in drug development and research should adhere to

these guidelines to ensure a safe operational workflow, from material receipt to final disposal.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is critical to minimize exposure and ensure personal

safety when handling Salicyluric Acid. The following table summarizes the recommended

PPE based on the hazards associated with Salicylic Acid.
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Body Part
Personal Protective

Equipment
Standard

Eyes/Face

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be appropriate in some

workplaces.[1]

OSHA 29 CFR 1910.133 or EU

EN166[1]

Hands
Chemically resistant gloves.[1]

[2]
EN 374[2]

Body

Laboratory coat and close-toed

footwear. Protective clothing

should be selected based on

the potential for exposure.[1]

N/A

Respiratory

An approved vapor respirator

is recommended if adequate

ventilation is not available.[3]

N/A

Operational and Disposal Plans
A systematic approach to handling Salicyluric Acid, from receipt to disposal, is crucial for

laboratory safety and regulatory compliance.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name and any hazard

warnings.

Storage: Store in a tightly-closed container in a cool, dry, well-ventilated area away from

incompatible substances such as strong oxidizers, strong acids, and bases.[4] The

recommended storage temperature is between 15–25 °C.[2] Protect from light and moisture.

[5]
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Handling and Preparation
Ventilation: Use only with adequate ventilation.[1] Facilities should be equipped with an

eyewash fountain and safety shower.

Avoid Dust Formation: Minimize the generation and accumulation of dust.[1]

Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in

the handling area.[1]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is necessary to mitigate

risks.
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Emergency Procedure

Minor Spill

1. Wear appropriate PPE. 2. For dry spills, use a

dry clean-up procedure to avoid generating

dust. Dampen with water to prevent dusting

before sweeping.[6] 3. Vacuum or sweep up the

material and place it into a suitable, labeled

disposal container.[1] 4. Wash the spill area with

soap and water.

Major Spill

1. Evacuate the area and alert emergency

responders.[6] 2. Control personal contact by

wearing appropriate protective clothing.[6] 3.

Prevent the spillage from entering drains or

water courses.[6]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, removing contact lenses

if present and easy to do so.[1] 2. Seek

immediate medical attention.[4]

Skin Contact

1. Immediately flush the affected area with

running water for at least 15 minutes while

removing contaminated clothing and shoes.[1]

2. Wash clothing before reuse.[1] 3. Obtain

medical aid.[1]

Inhalation

1. Move the person to fresh air.[1] 2. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen.[1] 3. Obtain medical aid.

[1]

Ingestion

1. Do NOT induce vomiting.[3] 2. Rinse mouth

with water. Never give anything by mouth to an

unconscious person.[1] 3. Seek immediate

medical attention.[3]

Disposal Plan
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Proper disposal of Salicyluric Acid waste is essential to prevent environmental contamination

and comply with regulations.

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to federal, state, and local regulations.

Containerization: Place waste into a suitable, labeled, and sealed container for disposal.[7]

Disposal Method: Dispose of the contents and container in accordance with all local,

regional, national, and international regulations.[2] Do not allow the product to enter drains.

[8] Small, diluted amounts may be permissible for drain disposal in some localities, but

significant quantities must be taken to an authorized hazardous waste facility.[7]

Incompatible Materials: Never mix Salicyluric Acid waste with other incompatible

chemicals.[7]
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Caption: Workflow for the safe handling of Salicyluric Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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